Cas no 53623-78-2 ((2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid)

• Product Name: (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid
• CAS No: 53623-78-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD08752780
• CID: 5018818
• PubChem ID: 15629024
• Update Time: 2026-02-28

(2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-METHYL-2-(1H-PYRROL-1-YL)PENTANOIC ACID
• (2S)-4-methyl-2-pyrrol-1-ylpentanoic acid
• KM4891
• (S)-4-Methyl-2-(1H-pyrrol-1-yl)pentanoic acid
• (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid

• MDL： MFCD08752780
• Inchi： 1S/C10H15NO2/c1-8(2)7-9(10(12)13)11-5-3-4-6-11/h3-6,8-9H,7H2,1-2H3,(H,12,13)/t9-/m0/s1
• InChI Key： CCIUIWFXXDCCOJ-VIFPVBQESA-N
• SMILES： OC([C@H](CC(C)C)N1C=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• XLogP3: 2.1
• Topological Polar Surface Area: 42.2

Additional information on (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid

Comprehensive Guide to (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid (CAS No. 53623-78-2): Properties, Applications, and Market Insights

The compound (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid (CAS No. 53623-78-2) is a chiral carboxylic acid derivative featuring a unique pyrrole substituent. This structurally intriguing molecule has garnered significant attention in pharmaceutical research and specialty chemical applications. With the growing demand for chiral building blocks in drug discovery, compounds like 4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid have become increasingly valuable for their potential in creating optically active pharmaceutical intermediates.

Chemically, this compound belongs to the class of pyrrole-containing carboxylic acids, characterized by its asymmetric carbon center at the 2-position. The (2S)-configuration imparts specific stereochemical properties that make it particularly useful in asymmetric synthesis. Recent studies highlight its potential as a versatile synthon for the preparation of more complex molecular architectures, especially in the development of bioactive compounds and pharmaceutical ingredients.

From a synthetic chemistry perspective, (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid offers several advantages. Its pyrrole moiety provides opportunities for further functionalization through electrophilic aromatic substitution reactions, while the carboxylic acid group serves as an excellent handle for amide bond formation or esterification. These features make it a valuable intermediate for medicinal chemists working on small molecule drug discovery projects, particularly in areas like central nervous system therapeutics and enzyme inhibitor development.

The pharmaceutical applications of 53623-78-2 are particularly noteworthy. As the industry shifts toward more targeted therapies and precision medicine, chiral compounds like this are becoming increasingly important. Researchers are exploring its use in creating novel drug candidates, especially those requiring specific stereochemistry for optimal biological activity. The compound's structural features suggest potential in developing GPCR modulators and kinase inhibitors, which are hot topics in current drug development pipelines.

In the broader chemical market, demand for high-purity chiral compounds like (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid continues to rise. Pharmaceutical companies and contract research organizations are actively seeking reliable sources of such specialty chemicals to support their drug discovery programs. The compound's unique structure also makes it interesting for material science applications, particularly in the development of functional polymers and advanced materials with specific electronic or optical properties.

Quality control is paramount when working with CAS 53623-78-2. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, chiral purity, and spectroscopic characterization (NMR, MS). The compound should be stored under inert atmosphere at low temperatures to maintain stability, especially considering the sensitivity of the pyrrole ring system to oxidation. Proper handling procedures are essential to preserve the compound's stereochemical integrity during storage and use.

From a regulatory perspective, (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid is generally regarded as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult local regulations when planning large-scale applications. The compound's safety profile suggests it should be handled with standard laboratory precautions, including proper personal protective equipment and adequate ventilation when working with powder forms.

The synthesis of 53623-78-2 typically involves asymmetric synthesis strategies or chiral resolution techniques. Recent advances in organocatalysis and biocatalysis have provided more efficient routes to such chiral building blocks, reflecting the growing importance of green chemistry principles in fine chemical production. These developments are particularly relevant given the pharmaceutical industry's increasing focus on sustainable synthesis methods.

Looking toward future applications, (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid shows promise in several emerging fields. Its structural features make it potentially valuable for proteolysis targeting chimera (PROTAC) development, a cutting-edge approach in drug discovery. Additionally, the compound's chiral nature and functional group diversity position it well for use in DNA-encoded library synthesis, another rapidly growing area in pharmaceutical research.

For researchers considering 4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid derivatives for their projects, it's worth noting that several analogs and protected forms are commercially available. These include various ester derivatives and amide forms, which can offer improved solubility or stability for specific applications. The development of such derivatives represents an active area of research, particularly in optimizing compounds for biological screening purposes.

In conclusion, (2S)-4-Methyl-2-(1H-pyrrol-1-YL)pentanoic acid (CAS No. 53623-78-2) stands as an important chiral building block with diverse applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features, combined with the growing importance of chiral molecules in drug development, ensure its continued relevance in chemical research. As synthetic methodologies advance and new therapeutic targets emerge, compounds like this will likely play increasingly important roles in the development of next-generation pharmaceuticals and functional materials.